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Abstract
This application note presents a robust and sensitive method for the determination of

Alanycarb residues in soil using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method for sample extraction and cleanup, ensuring high recovery and

removal of matrix interferences. The subsequent analysis by LC-MS/MS provides excellent

selectivity and sensitivity for the quantification of Alanycarb. This method is suitable for

researchers, scientists, and professionals in drug development and environmental monitoring

fields who require reliable analysis of pesticide residues in complex matrices.

Introduction
Alanycarb is a carbamate insecticide and nematicide used to control a variety of agricultural

pests.[1][2][3] Its presence and persistence in soil are of environmental concern, necessitating

a reliable analytical method for monitoring its residues. Liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level

quantification of pesticides in complex environmental samples due to its high selectivity and

sensitivity.[4][5] This application note details a complete workflow for the analysis of Alanycarb
in soil, from sample preparation to data acquisition and analysis.
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The overall experimental workflow for the analysis of Alanycarb in soil is depicted in the

following diagram.
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Figure 1: Experimental workflow for Alanycarb analysis in soil.

Detailed Protocols
Sample Preparation (Modified QuEChERS Method)
This protocol is based on the widely used QuEChERS method for pesticide residue analysis in

soil.

Materials and Reagents:

Alanycarb analytical standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL polypropylene centrifuge tubes
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15 mL polypropylene centrifuge tubes

Procedure:

Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Extraction: Add 10 mL of acetonitrile to the tube. Cap the tube and shake vigorously for 1

minute.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1 mL of the supernatant

(acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg of anhydrous

magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

Final Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at 10,000

rpm for 5 minutes.

Sample for Analysis: Carefully collect the supernatant and transfer it to an autosampler vial

for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple

quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

LC Method: The following table summarizes the liquid chromatography conditions.
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Parameter Value

Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient

0-2 min: 10% B; 2-10 min: 10-90% B; 10-12

min: 90% B; 12-12.1 min: 90-10% B; 12.1-15

min: 10% B

MS/MS Method: The mass spectrometer should be operated in positive electrospray ionization

(ESI+) mode with Multiple Reaction Monitoring (MRM).

Parameter Value

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Gas Flow 800 L/hr

MRM Transitions for Alanycarb:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b033300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Alanycarb

(Quantifier)
400.1 238.1 100 15

Alanycarb

(Qualifier)
400.1 91.1 100 25

Method Validation and Performance
The method should be validated according to standard guidelines (e.g., SANTE/12682/2019) to

ensure its suitability for the intended purpose. Key validation parameters and their expected

values are summarized below. These values are based on typical performance for multi-

residue pesticide analysis in soil.

Quantitative Data Summary:

Validation Parameter Expected Performance

Linearity (r²) > 0.99

Limit of Quantification (LOQ) 0.01 mg/kg

Limit of Detection (LOD) 0.003 mg/kg

Recovery (at 0.01, 0.05, and 0.1 mg/kg) 70-120%

Precision (RSD) < 20%

Conclusion
The described LC-MS/MS method provides a reliable and sensitive approach for the

quantitative analysis of Alanycarb residues in soil. The use of the QuEChERS sample

preparation protocol ensures efficient extraction and cleanup, while the highly selective MRM

mode of the mass spectrometer allows for accurate quantification at low levels. This application

note serves as a comprehensive guide for laboratories involved in pesticide residue monitoring

and environmental analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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